Cas no 1044507-64-3 (1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester structure

1044507-64-3 structure

Product Name:1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester

CAS No:1044507-64-3

MF:C₁₄H₁₈FNO₂

MW:251.296627521515

CID:5575126

Update Time:2023-08-04

1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester
- 1,1-Dimethylethyl 3-(4-fluorophenyl)-1-azetidinecarboxylate
- Inchi： 1S/C14H18FNO2/c1-14(2,3)18-13(17)16-8-11(9-16)10-4-6-12(15)7-5-10/h4-7,11H,8-9H2,1-3H3
- InChI Key： MYMLNPJQFGIRRA-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=C(F)C=C2)C1

Experimental Properties

Density: 1.154±0.06 g/cm3(Predicted)
Boiling Point: 324.4±42.0 °C(Predicted)
pka: -1.96±0.40(Predicted)

1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester Production Method

Production Method 1

254454-54-1

2564-83-2

1765-93-1

1044507-64-3

398-23-2

2222044-40-6

Reaction Conditions

1.1R:(Me3Si)2NH •Na, C:13462-90-3, C:5456-63-3, S:Me2CHOH, S:THF, 30 min, 80°C

Reference

: Microwave-Assisted Suzuki-Miyaura Cross Coupling using Nickel as Catalyst to Rapidly Access to 3-Arylazetidine

By Dequirez, Geoffroy et al, ChemistrySelect, 2017, 2(28), 8841-8846

Production Method 2

254454-54-1

1765-93-1

1044507-64-3

2427990-83-6

Reaction Conditions

1.1R:Cs2CO3, C:Pd acetylacetonate, C:657408-07-6, S:p-Cymene, S:H2O, 24 h, 100°C

Reference

: Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids

By Yang, Han et al, Organic Letters, 2022, 24(31), 5731-5735

1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester Raw materials

1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester Preparation Products

1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

1044507-64-3 (1-Azetidinecarboxylic acid, 3-(4-fluorophenyl)-, 1,1-dimethylethyl ester) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk